Cas no 126860-84-2 (MC 1080)

• Product Name: MC 1080
• CAS No: 126860-84-2
• MF: C₂₇H₄₀O₃
• MW: 412.60470867157
• CID: 229339
• Update Time: 2025-04-19

MC 1080 Chemical and Physical Properties

Names and Identifiers

• 9,10-Secochola-5,7,10(19)-trien-24-one,24-cyclopropyl-1,3-dihydroxy-, (1a,3b,5Z,7E)- (9CI)
• MC1080
• (5Z,7E)-9,10-Seco-26,27-cyclo-1α,3β-dihydroxycholesta-5,7,10(19)-trien-24-one
• MC-1080
• MC 1080

• Inchi： 1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-24,26,28,30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10+/t17-,22-,23-,24+,26+,27-/m1/s1
• InChI Key： HQKYZTGFOOKQAV-RUHDGNCTSA-N
• SMILES： O=C(C1CC1)CC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3/C(=C)[C@H](C[C@@H](C/3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54